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Compound of Interest

Compound Name: D-Alanyl-L-phenylalanine

Cat. No.: B158284 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management and disposal of chemical reagents are fundamental to ensuring a safe and

compliant laboratory environment. This guide provides a comprehensive, step-by-step

procedure for the proper disposal of D-Alanyl-L-phenylalanine, synthesized from safety data

for analogous compounds and general best practices for laboratory chemical waste

management. While a specific Safety Data Sheet (SDS) for D-Alanyl-L-phenylalanine is not

readily available, the following procedures are based on information for structurally similar

molecules and aim to provide essential safety and logistical information.

Immediate Safety and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures for D-Alanyl-L-phenylalanine, it is imperative to be

equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure

risks.

Required PPE:

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Gloves should be

inspected before use and disposed of properly after handling the chemical waste.[1]
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Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin

contact.[1]

Respiratory Protection: In instances where dust or aerosols may be generated, a NIOSH-

approved respirator is recommended.

Spill Management and Cleanup
In the event of a spill, prompt and correct action is crucial to contain the substance and prevent

environmental contamination.

Step-by-Step Spill Cleanup Procedure:

Evacuate and Ventilate: For significant spills, evacuate all non-essential personnel from the

immediate area and ensure the space is well-ventilated.[1]

Containment: For solid spills, carefully sweep up the material, taking care to avoid creating

dust.[2][3] The collected material should be placed into a suitable, clearly labeled container

for disposal.[1][2][3] For liquid spills, use an inert absorbent material to contain the

substance.[1]

Disposal of Cleanup Materials: All contaminated materials, including absorbent pads and

cleaning supplies, must be placed in a sealed and labeled container for disposal as chemical

waste.[1]

Disposal Protocol for D-Alanyl-L-phenylalanine
The recommended method for the disposal of D-Alanyl-L-phenylalanine is to engage a

licensed professional waste disposal service.[4] This ensures that the waste is managed in a

manner that is compliant with all local, state, and federal regulations.

General Disposal Guidelines:

Waste Characterization: It is the responsibility of the chemical waste generator to determine

if a substance is classified as hazardous waste.[1] Based on available data for similar

compounds, D-Alanyl-L-phenylalanine is not classified as a hazardous substance.[2]
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Containerization: Collect waste D-Alanyl-L-phenylalanine in a suitable, tightly sealed, and

clearly labeled container.[1][4] The label should prominently display the chemical name and

any known hazards.

Licensed Disposal: Arrange for the collection and disposal of the chemical waste through a

licensed and reputable disposal company.

Material Properties and Safety Data Summary
While specific quantitative data for D-Alanyl-L-phenylalanine is not available, the table below

summarizes relevant information for similar compounds to provide a comparative overview.

Property
L-Alanyl-L-
phenylalanine

DL-Alanyl-DL-
phenylalanine

L-Phenylalanine

CAS Number 3061-90-3 1999-45-7 63-91-2

Molecular Formula C12H16N2O3 C12H16N2O3 C9H11NO2

Physical State Solid Crystal - Powder Solid

Appearance - White - Almost white -

Melting Point - -
270 - 275 °C

(decomposes)

Stability
Stable under normal

conditions.[2]
-

Stable under

recommended storage

conditions.

Incompatible Materials
Strong oxidizing

agents.[2]
Oxidizing agents. -

Hazard Classification
Not considered

hazardous.[2]
-

Not a hazardous

substance or mixture.

Data sourced from various Safety Data Sheets.
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Detailed experimental protocols for the degradation or disposal of D-Alanyl-L-phenylalanine
are not readily available in the reviewed literature. The standard and recommended procedure

is disposal via a licensed waste management company.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of D-Alanyl-L-
phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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